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Compound of Interest

Compound Name: 6-Hydroxydodecanoyl-CoA

Cat. No.: B15547020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted biological activities of the (R) and

(S) enantiomers of 6-hydroxydodecanoyl-CoA. Due to a lack of direct experimental data

comparing these specific molecules in the current scientific literature, this comparison is based

on the well-established stereospecific roles of analogous hydroxyacyl-CoA compounds in fatty

acid metabolism and signaling pathways.

Introduction
6-Hydroxydodecanoyl-CoA is a twelve-carbon fatty acyl-CoA with a hydroxyl group at the

sixth carbon position. The chirality at this carbon gives rise to two enantiomers: (R)-6-
hydroxydodecanoyl-CoA and (S)-6-hydroxydodecanoyl-CoA. In biological systems, the

stereochemistry of such molecules is critical, as enzymes typically exhibit a high degree of

stereospecificity, leading to distinct metabolic fates and biological functions for each

enantiomer. While direct studies on 6-hydroxydodecanoyl-CoA enantiomers are limited, we

can infer their probable roles by examining related pathways.

Comparison of Predicted Biological Activities
Based on the known stereospecificity of enzymes in fatty acid metabolism, the (R) and (S)

enantiomers of 6-hydroxydodecanoyl-CoA are predicted to have distinct biological roles. The

(S)-enantiomer is the expected intermediate in the standard β-oxidation pathway of fatty acids,

whereas the (R)-enantiomer is often associated with specialized metabolic pathways, such as
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the synthesis of bioactive lipids or as a substrate for specific enzymes like (R)-specific enoyl-

CoA hydratases.

Table 1: Predicted Comparison of (R)- and (S)-6-Hydroxydodecanoyl-CoA

Feature
(R)-6-Hydroxydodecanoyl-
CoA

(S)-6-Hydroxydodecanoyl-
CoA

Predicted Primary Metabolic

Pathway

Likely involved in specialized

metabolic pathways,

potentially including pathways

analogous to

polyhydroxyalkanoate (PHA)

biosynthesis in bacteria or

specific signaling molecule

synthesis.

Predicted intermediate in the

peroxisomal β-oxidation of 6-

hydroxydodecanoic acid.

Key Associated Enzymes

Potentially a substrate for (R)-

specific enoyl-CoA hydratases

or other stereospecific

enzymes.

Expected substrate for

enzymes of the β-oxidation

spiral, such as 3-hydroxyacyl-

CoA dehydrogenase.

Potential Biological Roles

May act as a precursor for the

synthesis of specific signaling

lipids or other specialized

metabolites.

Primarily involved in energy

production through the

catabolism of 6-

hydroxydodecanoic acid.

Predicted Cellular Localization

Likely to be found in

peroxisomes or mitochondria,

depending on the specific

metabolic pathway.

Primarily metabolized within

peroxisomes, which handle the

oxidation of modified fatty

acids.[1]

Predicted Metabolic Pathways
The metabolism of fatty acids with hydroxyl groups often occurs in peroxisomes. The following

diagrams illustrate the predicted, distinct metabolic fates of the (R) and (S) enantiomers of 6-
hydroxydodecanoyl-CoA based on general principles of fatty acid oxidation.
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Predicted Metabolic Fate of (S)-6-Hydroxydodecanoyl-CoA

Peroxisome

(S)-6-Hydroxydodecanoyl-CoA

β-Oxidation Pathway

Metabolized via

Acetyl-CoA

Yields

Shorter-chain Acyl-CoA

Yields

Energy Production (via TCA Cycle)
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Predicted Metabolic Fate of (R)-6-Hydroxydodecanoyl-CoA

Specialized Metabolism

(R)-6-Hydroxydodecanoyl-CoA

(R)-specific Enoyl-CoA
Hydratase (hypothetical)

Bioactive Lipid Synthesis

Cellular Signaling
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Workflow for Comparative Analysis of 6-Hydroxydodecanoyl-CoA Enantiomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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